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Compound of Interest

Compound Name: Tetrakis(dimethoxyboryl)methane

Cat. No.: B091650

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the stability and handling of
tetrakis(dimethoxyboryl)methane, also known by its systematic name, octamethyl
methanetetrayltetraboronate.

Frequently Asked Questions (FAQs)

Q1: What is tetrakis(dimethoxyboryl)methane and what is its CAS number?

Al: Tetrakis(dimethoxyboryl)methane is an organoboron compound with the chemical
formula C[B(OCHs)2]a. It serves as a useful synthetic intermediate in organic chemistry. Its CAS
number is 17936-80-0.[1][2]

Q2: What are the general handling precautions for this compound?

A2: While a specific, comprehensive Safety Data Sheet (SDS) for
tetrakis(dimethoxyboryl)methane is not readily available in the public domain, general
precautions for handling air and moisture-sensitive organoboron compounds should be
followed. It is advisable to handle the compound under an inert atmosphere (e.g., argon or
nitrogen). Avoid inhalation, ingestion, and contact with skin and eyes. Use appropriate personal
protective equipment (PPE), including gloves and safety goggles. Work in a well-ventilated
area.
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Q3: Is tetrakis(dimethoxyboryl)methane stable?

A3: The dimethoxyboryl groups in tetrakis(dimethoxyboryl)methane are susceptible to
hydrolysis. Therefore, the compound is expected to be sensitive to moisture and protic
solvents. It should be stored in a tightly sealed container under a dry, inert atmosphere. While
specific thermal decomposition data is not available, purification can be achieved by
sublimation, suggesting it has reasonable thermal stability under vacuum.[1]

Q4: How should | store tetrakis(dimethoxyboryl)methane?

A4: Store the compound in a cool, dry place, away from moisture and atmospheric oxygen. The
container should be tightly sealed and preferably flushed with an inert gas before sealing.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Low yield during synthesis

Impure starting materials.

Ensure all reagents and

solvents are pure and dry.

Incomplete reaction.

Monitor the reaction progress
by appropriate analytical
techniques (e.g., NMR, GC-
MS) and adjust reaction time

or temperature if necessary.

Loss of product during workup.

Due to its sensitivity to water,
employ anhydrous workup

techniques.

Product appears oily or impure

after synthesis

Residual solvent or

byproducts.

Purify the product by
sublimation under high

vacuum.[1]

Decomposition due to

exposure to air or moisture.

Handle the crude product
under an inert atmosphere and
minimize exposure to the

ambient environment.

Difficulty in characterizing the

product

Decomposition on analytical

instruments.

Use anhydrous solvents for
analysis (e.g., NMR). For mass
spectrometry, consider gentle

ionization techniques.

Presence of impurities.

Purify the sample by

sublimation before analysis.[1]

Inconsistent results in

subsequent reactions

Degradation of the starting

material.

Use freshly purified
tetrakis(dimethoxyboryl)metha
ne for reactions. Store the
compound under strictly inert

and anhydrous conditions.

Reaction with protic solvents or

reagents.

Ensure all reaction

components and the reaction
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setup are scrupulously dried.

Use aprotic solvents.

Experimental Protocols

Synthesis of Tetrakis(dimethoxyboryl)methane

The synthesis of tetrakis(dimethoxyboryl)methane can be performed following a modified
literature procedure. The overall reaction is the substitution of the four bromine atoms in carbon

tetrabromide with dimethoxyboryl groups.

Workflow for the Synthesis of Tetrakis(dimethoxyboryl)methane

Starting Materials:
- Carbon Tetrabromide
- n-Butyllithium
- Trimethyl Borate

Reaction:
- In anhydrous THF at low temperature
- Sequential addition of reagents

l

Workup:
- Quenching with a suitable reagent
- Extraction with an organic solvent
- Drying of the organic phase

'

Purification:
- Removal of solvent under reduced pressure
- Sublimation of the crude product under high vacuum

|
>
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Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of tetrakis(dimethoxyboryl)methane.

Stability and Handling

Logical Relationship for Handling Tetrakis(dimethoxyboryl)methane

Storage Handling Avoid Contact With
Store under inert atmosphere Handle in a glovebox or
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Caption: Key considerations for the stable storage and safe handling of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center:
Tetrakis(dimethoxyboryl)methane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091650#stability-and-handling-of-tetrakis-
dimethoxyboryl-methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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